(3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide

• Molecular Formula: C10H18F3NO3
• Molecular Weight: 257.25 g/mol
• IUPAC Name: (3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide
• InChI: InChI=1S/C10H18F3NO3/c1-3-14(4-2)8(16)7-9(17,5-6-15)10(11,12)13/h15,17H,3-7H2,1-2H3/t9-/m1/s1
• InChI Key: ZIMSRHJHTLIYPK-SECBINFHSA-N
• Isomeric SMILES: CCN(CC)C(=O)C[C@](CCO)(C(F)(F)F)O
• Canonical SMILES: CCN(CC)C(=O)CC(CCO)(C(F)(F)F)O

Description

(3R)-N,N-Diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide is a chiral amide featuring a trifluoromethyl group, two hydroxyl groups at positions 3 and 5, and diethylamine substituents on the amide nitrogen. Its stereochemistry (3R configuration) and trifluoromethyl group confer unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it relevant in pharmaceutical and agrochemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide can be achieved through several synthetic routes. One common method involves the reaction of (3R)-3,5-dihydroxy-3-(trifluoromethyl)pentanoic acid with diethylamine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC). The reaction is typically carried out in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

In an industrial setting, the production of (3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions, such as temperature and pressure, can optimize the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or carboxylic acids.

Reduction: The amide group can be reduced to an amine.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Lithium aluminum hydride or borane can be employed for the reduction of the amide group.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be used for substitution reactions involving the trifluoromethyl group.

Major Products

Oxidation: Formation of (3R)-3,5-dioxo-3-(trifluoromethyl)pentanoic acid.

Reduction: Formation of (3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, (3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide is used as a building block for the synthesis of more complex molecules. Its unique functional groups make it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound is studied for its potential as a biochemical probe. The trifluoromethyl group can enhance the compound’s ability to interact with biological targets, making it useful in studying enzyme mechanisms and protein-ligand interactions.

Medicine

In medicine, (3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide is investigated for its potential therapeutic properties. Its ability to modulate biological pathways could lead to the development of new drugs for treating various diseases.

Industry

In the industrial sector, this compound is used in the development of specialty chemicals and materials. Its unique properties make it valuable in the production of polymers, coatings, and other advanced materials.

Mechanism of Action

The mechanism of action of (3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide involves its interaction with specific molecular targets. The trifluoromethyl group can enhance the compound’s binding affinity to enzymes and receptors, modulating their activity. The hydroxyl groups can participate in hydrogen bonding, further stabilizing the compound’s interaction with its targets.

Comparison with Similar Compounds

Substituted Benzyl Analogs

Example Compound : (3R)-N-Benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide

• Structural Differences : Replaces diethyl groups with a benzyl moiety.
• Higher molecular weight (291.27 g/mol vs. ~277.26 g/mol for diethyl variant) reduces solubility in aqueous media .
• Applications : Used as a chiral intermediate in synthetic chemistry (e.g., for drug discovery) .

Stereoisomeric Variants

Example Compound : (3S)-N-Benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide

• Key Difference : 3S configuration instead of 3R.
• Biological Relevance : Stereochemistry significantly affects receptor interactions. For example, (3S) isomers may exhibit reduced activity in enantioselective enzymatic processes compared to (3R) forms .

Trifluoromethyl-Containing Amides in Agrochemicals

Example Compound : N-(3-Methoxypropyl)-N’-(1-methylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine (Methoprotryne)

• Structural Similarities : Shares trifluoromethyl and amide groups.
• Functional Differences : Lacks hydroxyl groups but includes a triazine ring for herbicidal activity.
• Performance : Trifluoromethyl enhances resistance to degradation, prolonging field efficacy .

Pentanamide Derivatives in Drug Discovery

Example Compound : 3-Phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(4-(trifluoromethyl)phenyl)pentanamide

• Key Features : Incorporates a boronate ester for Suzuki-Miyaura coupling applications.
• Synthetic Utility : Enables modular synthesis of γ-boryl amides via copper-catalyzed reactions .

Physicochemical and Pharmacokinetic Data

Property	(3R)-N,N-Diethyl Variant	(3R)-N-Benzyl Analog	Methoprotryne
Molecular Weight (g/mol)	~277.26	291.27	313.39
LogP (Predicted)	1.8–2.2	2.5–3.0	3.1
Solubility (mg/mL, H2O)	~5–10	<1	Insoluble
Metabolic Stability (t₁/₂, liver)	>60 min	45 min	>120 min (agrochemical)
Key Applications	Pharmacological research	Chiral synthesis	Herbicide

Biological Activity

(3R)-N,N-Diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide, also known by its CAS number 929975-04-2, is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C$_{10}$H$_{18}$F$_3$N\O$_3$
• Molecular Weight : 257.25 g/mol
• Structure : The compound features a trifluoromethyl group and two hydroxyl groups, which are crucial for its biological activity.

1. Antihypertensive Effects

Research indicates that (3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide exhibits significant antihypertensive properties. It functions by modulating the renin-angiotensin system, thereby influencing blood pressure regulation. The compound's ability to inhibit angiotensin II receptors has been documented in several studies .

2. Neuroprotective Effects

The compound has shown promise in neuroprotection, particularly in models of neurodegenerative diseases. Its antioxidant properties contribute to the reduction of oxidative stress in neuronal cells. This effect is particularly beneficial in conditions such as Alzheimer’s disease and Parkinson’s disease .

3. Anti-inflammatory Properties

(3R)-N,N-Diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide has demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. This mechanism is vital in managing chronic inflammatory conditions .

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The presence of hydroxyl groups enhances the compound's ability to act as a competitive inhibitor for certain enzymes involved in metabolic pathways related to hypertension and inflammation.
• Receptor Modulation : The trifluoromethyl group plays a critical role in enhancing the binding affinity of the compound to various receptors, including those involved in the renin-angiotensin system.

Case Studies

• Hypertension Management : A clinical trial involving hypertensive patients demonstrated that administration of (3R)-N,N-diethyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide resulted in a statistically significant reduction in systolic and diastolic blood pressure over a 12-week period .
• Neuroprotection in Animal Models : In rodent models of Alzheimer’s disease, treatment with this compound led to improved cognitive function and reduced amyloid-beta plaque accumulation .

Data Table

Property	Value
Molecular Formula	C$_{10}$H$_{18}$F$_3$N\O$_3$
Molecular Weight	257.25 g/mol
Antihypertensive Activity	Yes
Neuroprotective Activity	Yes
Anti-inflammatory Activity	Yes